Cas no 61596-39-2 (ac-ala-pro-ala-pna)

• Product Name: ac-ala-pro-ala-pna
• CAS No: 61596-39-2
• MF: C₁₉H₂₅N₅O₆
• MW: 419.431704282761
• CID: 954773
• PubChem ID: 14260944
• Update Time: 2025-04-19

ac-ala-pro-ala-pna Chemical and Physical Properties

Names and Identifiers

• ac-ala-pro-ala-pna
• Ac-APA-pNA
• N-ACETYL-L-ALA-PRO-ALA-P-NITROANILIDE
• SCHEMBL8001618
• 61596-39-2
• (S)-1-((S)-2-acetamidopropanoyl)-N-((S)-1-(4-nitrophenylamino)-1-oxopropan-2-yl)pyrrolidine-2-carboxamide
• (2S)-1-[(2S)-2-acetamidopropanoyl]-N-[(2S)-1-(4-nitroanilino)-1-oxopropan-2-yl]pyrrolidine-2-carboxamide
• Ac-L-Ala-L-Pro-L-Ala p-nitroanilide

• Inchi： 1S/C19H25N5O6/c1-11(17(26)22-14-6-8-15(9-7-14)24(29)30)21-18(27)16-5-4-10-23(16)19(28)12(2)20-13(3)25/h6-9,11-12,16H,4-5,10H2,1-3H3,(H,20,25)(H,21,27)(H,22,26)/t11-,12-,16-/m0/s1
• InChI Key： KYQFCNHKOQIMCL-MKBNYLNASA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](C)NC(C)=O)=O)N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)C

Computed Properties

• Exact Mass: 419.18000
• Monoisotopic Mass: 419.18048353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 153Ų

Experimental Properties

• PSA: 153.43000
• LogP: 1.86950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides